Cas no 1006957-05-6 (2-{(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylsulfanyl}acetic acid)

• Product Name: 2-{(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylsulfanyl}acetic acid
• CAS No: 1006957-05-6
• MF: C₈H₁₁N₃O₄S
• MW: 245.255640268326
• MDL: MFCD04970048
• CID: 3059473
• Update Time: 2025-04-21

2-{(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• (3,5-Dimethyl-4-nitro-pyrazol-1-ylmethylsulfanyl)-acetic acid
• ([(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]thio)acetic acid
• 2-{(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylsulfanyl}acetic acid

• MDL： MFCD04970048
• Inchi： 1S/C8H11N3O4S/c1-5-8(11(14)15)6(2)10(9-5)4-16-3-7(12)13/h3-4H2,1-2H3,(H,12,13)
• InChI Key： JIBZDJWNVMUECW-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5